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Compound of Interest

Compound Name: 2-(2-Bromophenyl)ethanol

CAS No.: 1074-16-4

Cat. No.: B130303

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

2-(2-Bromophenyl)ethanol (CAS No: 1074-16-4), a key intermediate in various synthetic

applications. This document presents nuclear magnetic resonance (NMR), infrared (IR), and

mass spectrometry (MS) data in a clear, tabular format for easy reference and comparison.

Detailed experimental protocols for acquiring these spectra are also provided, along with a

visual representation of the analytical workflow.

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of 2-(2-Bromophenyl)ethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for 2-(2-Bromophenyl)ethanol
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

7.55 d 8.0 1H Ar-H

7.26 m - 1H Ar-H

7.09 m - 2H Ar-H

3.88 t 6.6 2H -CH₂-OH

3.03 t 6.6 2H Ar-CH₂-

1.53 s - 1H -OH

Solvent: CDCl₃, Instrument Frequency: 400 MHz

Table 2: ¹³C NMR Spectroscopic Data for 2-(2-Bromophenyl)ethanol

Chemical Shift (δ) ppm Assignment

138.8 Ar-C (quaternary)

132.8 Ar-CH

131.0 Ar-CH

128.3 Ar-CH

127.5 Ar-CH

124.5 Ar-C-Br

62.0 -CH₂-OH

40.8 Ar-CH₂-

Solvent: CDCl₃, Instrument Frequency: 100 MHz

Infrared (IR) Spectroscopy
Table 3: Key IR Absorption Bands for 2-(2-Bromophenyl)ethanol
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Wavenumber (cm⁻¹) Intensity Assignment

3350 Strong, Broad O-H stretch (alcohol)

3060 - 2850 Medium
C-H stretch (aromatic and

aliphatic)

1471 Strong C=C stretch (aromatic ring)

1439 Strong C=C stretch (aromatic ring)

1040 Strong C-O stretch (primary alcohol)

750 Strong
C-H bend (ortho-disubstituted

aromatic)

Sample Preparation: Neat (liquid film)

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data for 2-(2-Bromophenyl)ethanol

m/z Relative Intensity (%) Assignment

200/202 15
[M]⁺ (Molecular ion with ⁷⁹Br/

⁸¹Br isotopes)

182/184 5 [M - H₂O]⁺

171/173 100 [M - CH₂OH]⁺

91 40 [C₇H₇]⁺ (Tropylium ion)

Ionization Method: Electron Ionization (EI)

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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A solution of 2-(2-Bromophenyl)ethanol (approximately 10-20 mg) is prepared in deuterated

chloroform (CDCl₃, 0.5-0.7 mL). The sample is transferred to a 5 mm NMR tube. Both ¹H and

¹³C NMR spectra are recorded on a 400 MHz spectrometer. For ¹H NMR, a standard pulse

sequence is used with a sufficient number of scans to obtain a good signal-to-noise ratio. For

¹³C NMR, a proton-decoupled pulse sequence is employed to simplify the spectrum and

enhance sensitivity. Chemical shifts are referenced to the residual solvent peak (CDCl₃: δ 7.26

ppm for ¹H and δ 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy
The IR spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer equipped

with an Attenuated Total Reflectance (ATR) accessory. A small drop of neat 2-(2-
Bromophenyl)ethanol is placed directly onto the ATR crystal. The spectrum is recorded over

the range of 4000-400 cm⁻¹ by co-adding multiple scans to improve the signal-to-noise ratio. A

background spectrum of the clean, empty ATR crystal is recorded prior to the sample analysis

and subtracted from the sample spectrum.

Mass Spectrometry (MS)
Mass spectral data is acquired using a Gas Chromatography-Mass Spectrometry (GC-MS)

system. A dilute solution of 2-(2-Bromophenyl)ethanol in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate) is prepared. A small volume (typically 1 µL) of the solution is

injected into the GC, where the compound is vaporized and separated on a capillary column.

The eluent from the GC is introduced into the mass spectrometer, which is operated in Electron

Ionization (EI) mode at 70 eV. The mass analyzer scans a mass-to-charge (m/z) range of

approximately 40-300 amu.

Visualization of Analytical Workflow
The following diagrams illustrate the logical flow of spectroscopic analysis for structural

elucidation.
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Caption: Workflow of Spectroscopic Analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b130303/docs?utm_src=pdf-body-img#spectroscopic-profile-of-2-2-bromophenyl-ethanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Information from Each Technique

Putting the Pieces Together

Final Structure

¹H NMR:
Proton environment,
neighboring protons

Connectivity
(from NMR coupling)

¹³C NMR:
Carbon backbone,

number of unique carbons

IR:
Functional groups
(e.g., -OH, C=C)

Functional Groups
(from IR)

MS:
Molecular weight,

fragmentation

Molecular Formula
(from MS & NMR)

2-(2-Bromophenyl)ethanol
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Caption: Logic of Structural Elucidation.

To cite this document: BenchChem. [Spectroscopic Profile of 2-(2-Bromophenyl)ethanol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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